Cas no 28818-57-7 (1,4-Cyclohexanediamine, 2,5-dimethyl-)

• Product Name: 1,4-Cyclohexanediamine, 2,5-dimethyl-
• CAS No: 28818-57-7
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 1436646
• PubChem ID: 15375500
• Update Time: 2025-04-20

1,4-Cyclohexanediamine, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine, 2,5-dimethyl-
• 2,5-dimethylcyclohexane-1,4-diamine
• 28818-57-7
• DTXSID80572154
• SCHEMBL6549494

• Inchi： 1S/C8H18N2/c1-5-3-8(10)6(2)4-7(5)9/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： XLDYSIKFNFIIIQ-UHFFFAOYSA-N
• SMILES： NC1CC(C)C(CC1C)N

Computed Properties

• Exact Mass: 142.14714
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines